Cas no 113769-76-9 (1-morpholin-4-yl-2-(2-phenylmethoxyphenyl)ethanethione)

• Product name: 1-morpholin-4-yl-2-(2-phenylmethoxyphenyl)ethanethione
• CAS No: 113769-76-9
• MF: C₁₉H₂₁NO₂S
• MW: 327.440543889999
• CID: 2611578
• PubChem ID: 14054761

1-morpholin-4-yl-2-(2-phenylmethoxyphenyl)ethanethione Chemical and Physical Properties

Names and Identifiers

• 1-morpholin-4-yl-2-(2-phenylmethoxyphenyl)ethanethione
• DTXSID40555140
• 2-[2-(Benzyloxy)phenyl]-1-(morpholin-4-yl)ethane-1-thione
• 113769-76-9

• Inchi： InChI=1S/C19H21NO2S/c23-19(20-10-12-21-13-11-20)14-17-8-4-5-9-18(17)22-15-16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key： GYHGYBOIRVDBFI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 327.12930009Da
• Monoisotopic Mass: 327.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.8Ų